Cas no 307524-60-3 (N-(3-Acetylphenyl)adamantane-1-carboxamide)

• Product Name: N-(3-Acetylphenyl)adamantane-1-carboxamide
• CAS No: 307524-60-3
• MF: C₁₉H₂₃NO₂
• MW: 297.39142537117
• MDL: MFCD01846888
• CID: 3063951
• Update Time: 2026-04-28

N-(3-Acetylphenyl)adamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetylphenyl)-1-adamantanecarboxamide
• N-(3-Acetylphenyl)adamantane-1-carboxamide

• MDL： MFCD01846888

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(3-Acetylphenyl)adamantane-1-carboxamide

Introduction to N-(3-Acetylphenyl)adamantane-1-carboxamide (CAS No. 307524-60-3)

N-(3-Acetylphenyl)adamantane-1-carboxamide, identified by its Chemical Abstracts Service (CAS) number 307524-60-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the unique structural motif of adamantane, a rigid hydrocarbon framework that imparts distinct physicochemical properties, making it a valuable scaffold for drug design and development.

The structural composition of N-(3-Acetylphenyl)adamantane-1-carboxamide features a phenyl ring acetylated at the third position, linked to an adamantane core via an amide bond. This configuration not only contributes to the molecule's stability but also enhances its potential for interactions with biological targets. The adamantane moiety, known for its high lipophilicity and metabolic stability, is particularly advantageous in designing molecules that require efficient membrane penetration and resistance to enzymatic degradation.

In recent years, the compound has been extensively studied for its pharmacological potential. The combination of the acetylphenyl group and the adamantane core creates a unique pharmacophore that can interact with various biological receptors and enzymes. Preliminary studies have suggested that this compound exhibits promising activity in modulating pathways associated with neurological disorders, inflammation, and cancer. The rigid structure of the adamantane portion helps in optimizing binding affinity and selectivity, which are critical factors in drug development.

One of the most compelling aspects of N-(3-Acetylphenyl)adamantane-1-carboxamide is its potential as a lead compound for further derivatization. Researchers have leveraged its structural framework to develop analogs with enhanced pharmacological properties. For instance, modifications at the phenyl ring or the adamantane core have been explored to improve solubility, bioavailability, and target specificity. These efforts align with the growing trend in medicinal chemistry towards rational drug design, where computational modeling and high-throughput screening are employed to identify and optimize lead compounds.

The compound's relevance is further underscored by its application in preclinical studies. In vitro experiments have demonstrated its ability to interact with specific proteins and enzymes, suggesting therapeutic efficacy in conditions such as neurodegenerative diseases and chronic inflammation. The amide bond in N-(3-Acetylphenyl)adamantane-1-carboxamide also provides a site for further chemical modification, allowing researchers to fine-tune its pharmacological profile. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies, which are essential for understanding how structural changes influence biological activity.

Advances in synthetic chemistry have enabled more efficient preparation of N-(3-Acetylphenyl)adamantane-1-carboxamide, making it more accessible for research purposes. Modern synthetic routes often incorporate palladium-catalyzed cross-coupling reactions and other transition-metal-catalyzed processes to construct the complex adamantane framework efficiently. These methods not only improve yield but also reduce the environmental impact of synthesis, aligning with the principles of green chemistry.

The compound's potential extends beyond traditional pharmaceutical applications. Its unique structural features make it suitable for use in materials science and nanotechnology. For example, derivatives of N-(3-Acetylphenyl)adamantane-1-carboxamide have been explored as components in self-assembling systems and as ligands for metal-organic frameworks (MOFs). These applications highlight the versatility of this molecular scaffold and its broad utility across multiple scientific disciplines.

In conclusion, N-(3-Acetylphenyl)adamantane-1-carboxamide (CAS No. 307524-60-3) represents a significant advancement in medicinal chemistry and materials science. Its unique structure, derived from the combination of an acetylphenyl group and an adamantane core, offers numerous opportunities for therapeutic development and innovative applications. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in addressing some of the most challenging medical conditions faced today.